Cas no 2645419-17-4 (2-(methyl-d3)-1H-imidazol-4-amine)

• Product Name: 2-(methyl-d3)-1H-imidazol-4-amine
• CAS No: 2645419-17-4
• MF: C₄H₇N₃
• MW: 100.136965036392
• CID: 6826099
• PubChem ID: 172406577
• Update Time: 2025-02-26

2-(methyl-d3)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2645419-17-4
• CS-24261
• 2-(methyl-d3)-1H-imidazol-4-amine

• Inchi： 1S/C4H7N3/c1-3-6-2-4(5)7-3/h2H,5H2,1H3,(H,6,7)/i1D3
• InChI Key： JPJMLQRVGZBWPD-FIBGUPNXSA-N
• SMILES： N1C(=CN=C1C([2H])([2H])[2H])N

Computed Properties

• Exact Mass: 100.082827474Da
• Monoisotopic Mass: 100.082827474Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.7Ų